Cas no 2229222-47-1 (tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229222-47-1
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 5970228
• PubChem ID: 165843147
• Update Time: 2025-05-20

tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate
• 2229222-47-1
• EN300-1899102

• Inchi： 1S/C16H27NO3/c1-11-10-17(14(19)20-15(3,4)5)9-6-13(11)16(7-8-16)12(2)18/h11,13H,6-10H2,1-5H3
• InChI Key： PUYDHYWDHCKXIP-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229222-47-1)

Tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2229222-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a tert-butyl group, an acetylcyclopropyl moiety, and a methyl-substituted piperidine ring, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and pharmacology.

The structure of tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate exhibits a complex arrangement of functional groups that make it a promising candidate for further investigation. The tert-butyl group, a branched alkyl group, enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. The acetylcyclopropyl substituent introduces rigidity to the molecular framework, potentially influencing binding interactions with biological targets. Meanwhile, the methyl-substituted piperidine ring provides stability and modulates electronic properties, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring novel piperidine derivatives for their potential therapeutic effects. Piperidine-based compounds have been extensively studied due to their role as key pharmacophores in numerous drugs used to treat conditions such as hypertension, depression, and infectious diseases. The synthesis of tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate represents an advancement in this area, offering a new molecular entity that could be further optimized for specific biological activities.

One of the most compelling aspects of this compound is its potential as a lead compound in drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify molecules with desirable pharmacokinetic profiles and target interactions. The structural complexity of tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate makes it an intriguing candidate for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, scientists can gain insights into how structural changes affect biological activity, paving the way for the development of more effective therapeutic agents.

The pharmacological properties of this compound are still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, the presence of an acetylated amine group could make it a precursor for further derivatization into bioactive molecules. Additionally, the combination of lipophilic and hydrophilic regions in its structure may enhance its solubility and membrane permeability, crucial factors for drug bioavailability.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of complex piperidine derivatives. The synthetic route to tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate likely involves multi-step processes that require careful optimization to ensure high yield and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate interacts with biological targets at the atomic level. This information is invaluable for designing experiments and guiding modifications to improve its pharmacological profile. Furthermore, virtual screening methods can rapidly identify potential binding sites on proteins or enzymes, helping to prioritize which derivatives should be synthesized next.

In conclusion, tert-butyl 4-(1-acetylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229222-47-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it an exciting candidate for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in developing novel treatments for various diseases.